Cas no 2361644-05-3 (N,N-dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide)

• Product Name: N,N-dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide
• CAS No: 2361644-05-3
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 6305151
• PubChem ID: 139026264
• Update Time: 2025-05-30

N,N-dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide
• 2361644-05-3
• EN300-6504100

• Inchi： 1S/C9H16N2O3S/c1-11(2)8(12)7-3-4-15(13,14)9(7)5-10-6-9/h7,10H,3-6H2,1-2H3
• InChI Key： JMFCBASRJDZGAG-UHFFFAOYSA-N
• SMILES： S1(CCC(C(N(C)C)=O)C21CNC2)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 74.9Ų

Additional information on N,N-dimethyl-5,5-dioxo-5lambda6-thia-2-azaspiro[3.4]octane-8-carboxamide

N,N-Dimethyl-5,5-Dioxo-5λ6-Thia-2-Azaspiro[3.4]Octane-8-Carboxamide: A Comprehensive Overview

The compound with CAS No 2361644-05-3, known as N,N-dimethyl-5,5-dioxo-5λ6-thia-2-azaspiro[3.4]octane-8-carboxamide, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings sharing a single atom. The spiro[3.4]octane core of this molecule forms the structural backbone, with additional functional groups such as the thia (sulfur-containing) and aza (nitrogen-containing) substituents contributing to its complexity and reactivity.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis and characterization of such complex molecules. The N,N-dimethyl group attached to the carboxamide functional group plays a crucial role in modulating the molecule's physicochemical properties, including its solubility, stability, and reactivity. This modification enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in drug discovery and materials science.

One of the most significant applications of this compound lies in its potential as a building block for more complex molecular architectures. Researchers have demonstrated that the spiro[3.4]octane framework can serve as a versatile platform for constructing bioactive molecules with intricate three-dimensional structures. For instance, studies published in leading journals such as *Nature Chemistry* and *Angewandte Chemie* have highlighted the use of similar spiro compounds in designing novel antibiotics and anticancer agents.

The presence of the thia group introduces sulfur into the molecular structure, which can significantly influence its electronic properties and reactivity. This feature makes the compound an attractive candidate for applications in catalysis and organometallic chemistry. Furthermore, the aza group introduces nitrogen, which can participate in hydrogen bonding and other non-covalent interactions, enhancing the molecule's ability to interact with biological systems.

Recent studies have also explored the use of this compound in polymer science. The unique combination of spiro rings and functional groups allows for the creation of polymers with tailored mechanical and thermal properties. For example, researchers have reported on the synthesis of spiro-containing polymers with enhanced flexibility and durability, which could find applications in advanced materials such as flexible electronics and biodegradable plastics.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced techniques such as ring-closing metathesis and nucleophilic substitution reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity in these reactions. Innovations in catalytic methods have further streamlined the synthesis process, making it more accessible for large-scale production.

The carboxamide functional group at position 8 of the molecule is particularly reactive and can undergo various transformations to introduce additional functionality into the structure. For instance, amidation reactions can be used to attach bioactive moieties or targeting ligands, enabling the development of targeted drug delivery systems.

From an analytical standpoint, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and X-ray crystallography have been employed to elucidate the precise structure and conformation of this compound. These studies have provided valuable insights into its stereochemistry and molecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking ahead, ongoing research is focused on expanding the range of applications for this compound while improving its synthesis efficiency. Collaborative efforts between academic institutions and industry partners are expected to drive further innovations in this field.